Cas no 61114-37-2 (propan-2-yl (2S)-pyrrolidine-2-carboxylate)

• Product Name: propan-2-yl (2S)-pyrrolidine-2-carboxylate
• CAS No: 61114-37-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD00191005
• CID: 953968
• PubChem ID: 14178477
• Update Time: 2025-07-25

propan-2-yl (2S)-pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline 1-methylethyl ester
• H-pro-oipr
• iso-propyl proline ester
• Isopropyl (S)-prolinate
• propan-2-yl (2S)-pyrrolidine-2-carboxylate
• Z756916182
• AKOS010394861
• 61114-37-2
• CHEMBL4528991
• isopropyl (S)-pyrrolidine-2-carboxylate
• (S)-Isopropyl pyrrolidine-2-carboxylate
• (S)-Isopropylpyrrolidine-2-carboxylate
• SCHEMBL84845
• NAHHGJMBRWRITI-ZETCQYMHSA-N
• EN300-81491
• CS-0262109
• DB-277951
• PROLINE, 1-METHYLETHYL ESTER

• MDL： MFCD00191005
• Inchi： 1S/C8H15NO2/c1-6(2)11-8(10)7-4-3-5-9-7/h6-7,9H,3-5H2,1-2H3/t7-/m0/s1
• InChI Key： NAHHGJMBRWRITI-ZETCQYMHSA-N
• SMILES： O(C(C)C)C([C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 205.2±33.0 ºC (760 Torr),
• Flash Point: 77.9±25.4 ºC,
• Solubility: Slightly soluble (30 g/l) (25 º C),
• PSA: 38.33000
• LogP: 1.01880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives